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Compound of Interest

Compound Name: 1,6-Bis(p-carboxyphenoxy)hexane

CAS No.: 106680-96-0

Cat. No.: B034568 Get Quote

Executive Summary
This technical guide provides a rigorous analysis of 1,6-bis(p-carboxyphenoxy)hexane (CPH)

and its copolymers, specifically focusing on their unique surface erosion mechanism. Unlike

bulk-eroding polyesters (e.g., PLGA), CPH-based polyanhydrides degrade layer-by-layer,

maintaining structural integrity while releasing payload at a zero-order rate. This document

details the physicochemical drivers of this phenomenon, synthesis protocols to achieve high

molecular weight, and characterization techniques to validate erosion fronts.[1][2]

Part 1: The Physics of Erosion
The Hydrophobic Barrier Mechanism
The defining characteristic of CPH is its extreme hydrophobicity, derived from the aromatic

rings linked by a hexamethylene spacer. When copolymerized with Sebacic Acid (SA), the

resulting polymer, p(CPH:SA), exhibits a degradation behavior governed by the Göpferich

Erosion Number (

).

The erosion mechanism is a race between two velocities:

: The velocity of water penetration into the polymer matrix.
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: The velocity of anhydride bond cleavage.

For CPH-based polymers, the aromatic hydrophobicity ensures that

(at the surface). Water is consumed by hydrolysis faster than it can diffuse into the bulk,
creating a sharp "erosion front" that moves from the exterior inward.

Visualization of Erosion Regimes
The following diagram illustrates the mechanistic difference between Bulk Erosion (typical of

PLGA) and Surface Erosion (typical of CPH).
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Figure 1: Comparative logic of Bulk vs. Surface erosion. CPH polymers maintain core integrity

(Green) while the erosion front (Yellow) advances.

Part 2: Synthesis & Fabrication Protocols
To achieve a polymer capable of true surface erosion, high molecular weight and purity are

required. Low molecular weight oligomers allow water infiltration, reverting the system to bulk

erosion.

Protocol: Melt Polycondensation
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Objective: Synthesize high-MW p(CPH:SA) copolymer (20:80 ratio).

Reagents:

1,6-bis(p-carboxyphenoxy)hexane (CPH) diacid.

Sebacic Acid (SA).[3][4][5]

Acetic Anhydride (excess).[6]

Workflow:

Prepolymer Preparation (Acetylation):

Reflux CPH diacid in excess acetic anhydride (1:5 w/v) for 30 minutes under inert gas

(Nitrogen/Argon).

Critical Step: Remove unreacted acetic anhydride via vacuum evaporation to isolate the

acetylated prepolymer.

Recrystallize from dry toluene/chloroform (50:50) to remove acetic acid byproducts. Purity

>98% is required (verify via

H-NMR).

Melt Polymerization:

Combine CPH prepolymer and SA prepolymer in the desired molar ratio (e.g., 20:80).

Heat to 180°C in a melt-condensation flask.

Apply high vacuum (< 0.1 mbar) immediately.

Reaction Time: 90 minutes. The high vacuum drives the removal of acetic anhydride

byproduct, shifting equilibrium toward chain extension.

Viscosity Check: The melt should become highly viscous. If bubbling ceases early,

vacuum seal may be compromised.
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Purification:

Dissolve the crude polymer in minimal dry methylene chloride.

Precipitate into a large volume of dry diethyl ether (1:10 ratio) at -20°C.

Filter and dry under vacuum for 24 hours.

Synthesis Logic Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Activation

Melt Polycondensation

CPH Diacid

Acetic Anhydride
(Reflux)

Acetylated
Prepolymer

Acetylation

Mix with SA
Prepolymer

High Vacuum
(<0.1 mbar, 180°C)

High MW
p(CPH:SA)

Byproduct Removal

Click to download full resolution via product page

Figure 2: Synthesis pathway ensuring high molecular weight via removal of acetic anhydride

byproduct.

Part 3: Characterization of the Erosion Front
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Proving surface erosion requires differentiating between mass loss and molecular weight (MW)

loss.

The "Crust" Analysis (SEM)
In surface erosion, the bulk of the polymer remains unchanged.

Protocol: Incubate polymer discs in PBS (pH 7.4) at 37°C.

Sampling: Remove discs at

days. Freeze-dry immediately.

Cross-Sectional SEM: Fracture the disc.

Expected Result: You should observe a dense, non-porous core and a thin, degrading "shell"

or crust at the surface. If the core is porous, the polymer is bulk eroding (likely due to low

MW or poor synthesis).

GPC Analysis (The Definitive Test)
This is the most critical validation step.

Bulk Erosion Signature: MW decreases rapidly throughout the entire device before

significant mass loss occurs (PLGA behavior).

Surface Erosion Signature (CPH): The MW of the remaining device stays relatively constant,

while the mass decreases linearly. The degradation is confined to the surface layer, which

washes away.

Tunability of Degradation Rates
The ratio of CPH (hydrophobic) to SA (hydrophilic) dictates the velocity of the erosion front.
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Polymer
Composition
(CPH:SA)

Hydrophobicity
Approx.[1]
Degradation Time
(10mm disc)

Erosion
Mechanism

0:100 (Pure SA) Low 2–4 Days
Rapid Surface/Bulk

Mix

20:80 Moderate 1–2 Weeks Surface Erosion

50:50 High 1–2 Months Strict Surface Erosion

Pure CPH Very High > 1 Year
Extremely Slow

Surface Erosion

Note: Data derived from standard PBS incubation at 37°C [1, 3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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